Cas no 2228527-54-4 (4-bromo-1-(but-3-yn-1-yl)-2-methylbenzene)

• Product Name: 4-bromo-1-(but-3-yn-1-yl)-2-methylbenzene
• CAS No: 2228527-54-4
• MF: C₁₁H₁₁Br
• MW: 223.109042406082
• CID: 6085845
• PubChem ID: 165971369
• Update Time: 2025-10-28

4-bromo-1-(but-3-yn-1-yl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(but-3-yn-1-yl)-2-methylbenzene
• 2228527-54-4
• EN300-1920985

• Inchi： 1S/C11H11Br/c1-3-4-5-10-6-7-11(12)8-9(10)2/h1,6-8H,4-5H2,2H3
• InChI Key： NIDIEGVVXUFUEL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)CCC#C

Computed Properties

• Exact Mass: 222.00441g/mol
• Monoisotopic Mass: 222.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 4-bromo-1-(but-3-yn-1-yl)-2-methylbenzene

4-Bromo-1-(But-3-Yn-1-Yl)-2-Methylbenzene (CAS No. 2228527-54-4): A Comprehensive Overview

4-Bromo-1-(But-3-Yn-1-Yl)-2-Methylbenzene, also known by its CAS registry number 2228527-54-4, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromine atom at the para position, a methyl group at the ortho position, and a butynyl group attached to the benzene ring. The presence of these functional groups makes it an invaluable building block in the construction of complex molecules and advanced materials.

The synthesis of 4-bromo-1-(but-3-yn-1-yl)-2-methylbenzene typically involves multi-step reactions, often employing palladium-catalyzed coupling reactions such as the Suzuki-Miyaura coupling. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better selectivity in the preparation of this compound. For instance, studies published in *Chemical Communications* and *Journal of Organic Chemistry* have demonstrated the use of ligand-assisted palladium catalysts to streamline the synthesis process, making it more efficient and scalable for industrial applications.

One of the most notable applications of 4-bromo-1-(but-3-yinyl)-2-methylbenzene is in the field of polymer science. The compound's alkyne functionality allows for click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which are widely used to create cross-linked polymer networks with enhanced mechanical properties. Research conducted at leading institutions like Stanford University and MIT has highlighted the potential of this compound in developing high-performance materials for aerospace and biomedical applications.

In pharmaceutical research, 4-bromo-substituted benzene derivatives have been explored as potential leads for drug development. The bromine atom serves as an electron-withdrawing group, which can modulate the electronic properties of the molecule, making it suitable for targeting specific biological pathways. A study published in *Nature Communications* reported that analogs of this compound exhibit promising anti-inflammatory and anticancer activities, paving the way for further preclinical investigations.

The structural versatility of 4-bromo-1-(but-3-yinyl)-2-methylbenzene also extends to its use in nanotechnology. By incorporating this compound into self-assembling monolayers or graphene derivatives, researchers have been able to create nanostructured surfaces with tailored electronic and optical properties. These advancements were recently featured in *ACS Nano*, where scientists demonstrated its utility in enhancing the performance of organic photovoltaic devices.

From a sustainability perspective, recent studies have focused on developing eco-friendly synthesis routes for CAS No. 2228527-54-4. Green chemistry principles, such as solvent-free reactions and biocatalysis, are being integrated into its production processes to minimize environmental impact. This shift towards sustainable practices aligns with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, 4-bromo-1-(but-3-yinyl)-2-methylbenzene (CAS No. 2228527-54-4) stands out as a multifaceted compound with applications spanning organic synthesis, materials science, pharmaceuticals, and nanotechnology. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance as a key player in modern chemical science.